Ethyl 5-{[(4-ethylphenyl)sulfonyl]amino}-2-propylnaphtho[1,2-b]furan-3-carboxylate

• Molecular Formula: C26H27NO5S
• Molecular Weight: 465.6 g/mol
• IUPAC Name: ethyl 5-[(4-ethylphenyl)sulfonylamino]-2-propylbenzo[g][1]benzofuran-3-carboxylate
• InChI: InChI=1S/C26H27NO5S/c1-4-9-23-24(26(28)31-6-3)21-16-22(19-10-7-8-11-20(19)25(21)32-23)27-33(29,30)18-14-12-17(5-2)13-15-18/h7-8,10-16,27H,4-6,9H2,1-3H3
• InChI Key: HKKFXPXWGITLKI-UHFFFAOYSA-N
• SMILES: CCCC1=C(C2=C(O1)C3=CC=CC=C3C(=C2)NS(=O)(=O)C4=CC=C(C=C4)CC)C(=O)OCC

Description

Ethyl 5-{[(4-ethylphenyl)sulfonyl]amino}-2-propylnaphtho[1,2-b]furan-3-carboxylate, also known as EPNF, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. EPNF belongs to the family of naphthofuran derivatives and exhibits a unique molecular structure that confers specific pharmacological properties.

Mechanism of Action

The mechanism of action of Ethyl 5-{[(4-ethylphenyl)sulfonyl]amino}-2-propylnaphtho[1,2-b]furan-3-carboxylate is not fully understood. However, it has been proposed that this compound exerts its pharmacological effects by inhibiting the activity of certain enzymes and signaling pathways involved in inflammation, cancer, and oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to exhibit significant biochemical and physiological effects. It has been reported to reduce the production of pro-inflammatory cytokines and chemokines, thereby suppressing inflammation. This compound has also been shown to induce apoptosis in cancer cells and inhibit tumor growth. Additionally, this compound has been reported to scavenge free radicals and protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of Ethyl 5-{[(4-ethylphenyl)sulfonyl]amino}-2-propylnaphtho[1,2-b]furan-3-carboxylate is its versatility in terms of its potential therapeutic applications. This compound has been shown to exhibit a broad range of pharmacological effects, making it a promising candidate for the development of novel drugs. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on Ethyl 5-{[(4-ethylphenyl)sulfonyl]amino}-2-propylnaphtho[1,2-b]furan-3-carboxylate. One potential direction is to investigate the potential of this compound as a therapeutic agent for the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Another potential direction is to explore the use of this compound as a chemotherapeutic agent for the treatment of cancer. Additionally, further studies are needed to elucidate the mechanism of action of this compound and to optimize its pharmacological properties for therapeutic use.

Synthesis Methods

Ethyl 5-{[(4-ethylphenyl)sulfonyl]amino}-2-propylnaphtho[1,2-b]furan-3-carboxylate can be synthesized using various methods, including the one-pot synthesis method, which involves the reaction of 2-naphthol, ethyl acetoacetate, and 4-ethylbenzenesulfonyl chloride in the presence of a catalyst. The product is then purified using column chromatography to obtain pure this compound.

Scientific Research Applications

Ethyl 5-{[(4-ethylphenyl)sulfonyl]amino}-2-propylnaphtho[1,2-b]furan-3-carboxylate has been extensively studied for its potential therapeutic applications. It has been reported to exhibit anti-inflammatory, anti-cancer, and anti-tumor properties. This compound has also been shown to possess anti-oxidant and anti-bacterial properties, making it a promising candidate for the development of novel drugs.